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Compound of Interest

Compound Name: 1-Chlorododecane

Cat. No.: B051209 Get Quote

Essential Guide to Handling 1-Chlorododecane
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This guide provides

immediate, essential safety and logistical information for managing 1-Chlorododecane,

ensuring operational integrity and personnel safety.

Chemical Safety and Hazard Information
1-Chlorododecane is a colorless, oily liquid that presents several hazards. It is classified as a

skin irritant, causes serious eye irritation, and is suspected of causing cancer.[1][2]

Furthermore, it may cause drowsiness or dizziness.[2] It is crucial to note that 1-
Chlorododecane is very toxic to aquatic life with long-lasting effects.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b051209?utm_src=pdf-interest
https://www.benchchem.com/product/b051209?utm_src=pdf-body
https://www.benchchem.com/product/b051209?utm_src=pdf-body
https://www.benchchem.com/product/b051209?utm_src=pdf-body
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b051209?utm_src=pdf-body
https://www.benchchem.com/product/b051209?utm_src=pdf-body
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.[1][4]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.[2]

Carcinogenicity GHS08 Warning
H351: Suspected of

causing cancer.[1][2]

Specific target organ

toxicity — single

exposure

GHS07 Warning

H336: May cause

drowsiness or

dizziness.[2]

Hazardous to the

aquatic environment,

acute hazard

GHS09 Warning
H400: Very toxic to

aquatic life.[1]

Hazardous to the

aquatic environment,

long-term hazard

GHS09 Warning

H410: Very toxic to

aquatic life with long

lasting effects.[1][2][4]

Physical and Chemical Properties

Appearance Clear, colorless oily liquid.[1]

Molecular Formula C12H25Cl[1]

Molecular Weight 204.78 g/mol [1]

Boiling Point 260-263 °C[3][5]

Melting Point -9.3 °C[3][5]

Flash Point 130 °C[3][5]

Density 0.867 g/mL at 20 °C[5]

Solubility in Water Insoluble.[1][5]
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Operational Plan: Handling and Storage
A systematic approach to handling and storing 1-Chlorododecane is critical to minimize

exposure and prevent accidents.

Engineering Controls
Ventilation: Always handle 1-Chlorododecane in a well-ventilated area.[3] A certified

chemical fume hood is the preferred engineering control to minimize inhalation of vapors or

mists.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for personal safety.
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PPE Component Specification Rationale

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[3] A face shield may

be necessary for splash

hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves.

Viton® or Polyvinyl Alcohol

(PVA) gloves are

recommended for handling

chlorinated solvents.[6][7][8]

Nitrile gloves may be suitable

for incidental splash protection

but should be changed

immediately upon contact.[9]

Always inspect gloves for

integrity before use.

Prevents skin contact, which

can cause irritation.[3]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn.[5] For larger quantities

or significant splash potential,

chemical-resistant coveralls

may be necessary.

Provides a barrier against

accidental skin contact.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

(e.g., type ABEK) is

recommended if working

outside of a fume hood or if

vapors are generated.[1][10]

Protects against inhalation,

which can lead to respiratory

irritation and systemic effects.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety

shower and eyewash station are readily accessible.
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Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing. Use only in a well-ventilated area, preferably a chemical fume hood.[2][3]

Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the

work area. Wash hands thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][3]

Keep containers tightly closed and store locked up.[2][11]

Disposal Plan
Proper disposal of 1-Chlorododecane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Waste Categorization: 1-Chlorododecane is a halogenated organic compound and must be

disposed of as hazardous waste.[5][11]

Waste Containers: Use designated, properly labeled, and leak-proof containers for liquid

waste. These are typically plastic or glass containers compatible with chlorinated

hydrocarbons.[5] Solid waste, such as contaminated gloves and absorbent materials, should

be collected in a separate, clearly labeled, sealed plastic bag or container.[5]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("1-Chlorododecane"), and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").[12]

Segregation: Do not mix halogenated waste with non-halogenated waste streams.[4][5]

Disposal Procedures
Collection: Store waste containers in a designated satellite accumulation area that is at or

near the point of generation.[13]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.[2]
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Spill Cleanup: In the event of a spill, wear appropriate PPE, contain the spill with an inert

absorbent material (e.g., sand, vermiculite), and collect the material into a sealed container

for disposal as hazardous waste.[3] Do not allow the spill to enter drains or waterways.[3]

Experimental Workflow and Safety Diagram
The following diagram outlines the standard workflow for handling 1-Chlorododecane,

emphasizing key safety checkpoints.
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Workflow for Handling 1-Chlorododecane

Preparation Phase

Handling Phase

Disposal Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Chemical Fume Hood

Gather Materials and Reagents

Dispense 1-Chlorododecane

Proceed to Handling

Perform Experimental Procedure

Segregate Halogenated Waste
(Liquid and Solid)

Proceed to Disposal

Store in Labeled, Sealed Container

Decontaminate Work Area

end

End of Procedure
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Caption: A flowchart illustrating the key steps and safety considerations for handling 1-
Chlorododecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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